SYSMEHFRWGKPS
Description
SYSMEHFRWGKPS (Cat. No.: HY-P1374) is a synthetic 13-amino acid peptide with the sequence Ser-Tyr-Ser-Met-Glu-His-Phe-Arg-Trp-Gly-Lys-Pro-Ser. Its molecular formula is C₇₃H₁₀₂N₂₀O₂₀S, and it has a molecular weight of 1,611.78 g/mol . The peptide is characterized by high purity (>98%) and is commercially available in research-grade quantities (1–5 mg). While its exact biological function remains unspecified in the provided evidence, it is classified under biologically active peptides involved in cellular processes . No clinical development has been reported for this compound .
Properties
Molecular Formula |
C₇₃H₁₀₂N₂₀O₂₀S |
|---|---|
Molecular Weight |
1611.81 |
sequence |
One Letter Code: SYSMEHFRWGKPS |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Structural Diversity :
- This compound and Syk Kinase Peptide Substrate are both peptides, but the latter is biotin-labeled for specialized kinase assays . In contrast, Syzalterin is a small-molecule inhibitor, highlighting functional diversity despite shared purity standards .
- Syntide 2 shares peptide classification but targets CaMKII in plant systems, whereas this compound lacks a defined mechanistic role .
Bioactivity :
- Syzalterin stands out with quantified inhibitory activity (IC₅₀: 1.87 μg/mL), while this compound’s bioactivity remains uncharacterized .
- Both Syk Kinase Peptide Substrate and Syntide 2 serve as enzyme substrates, emphasizing their utility in mechanistic studies .
Research Utility: this compound is a generic peptide tool, whereas comparator compounds have niche applications (e.g., Syzalterin in NO pathway studies, Syntide 2 in plant biology) .
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